![molecular formula C25H22N4O6S B1241199 N-(5-carbamoyl-2-methoxyphenyl)-3-(2,4-dimethoxyphenyl)-4-oxo-2-sulfanylidene-1H-quinazoline-7-carboxamide](/img/structure/B1241199.png)
N-(5-carbamoyl-2-methoxyphenyl)-3-(2,4-dimethoxyphenyl)-4-oxo-2-sulfanylidene-1H-quinazoline-7-carboxamide
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Overview
Description
N-(5-carbamoyl-2-methoxyphenyl)-3-(2,4-dimethoxyphenyl)-4-oxo-2-sulfanylidene-1H-quinazoline-7-carboxamide is an aromatic amide.
Scientific Research Applications
Synthesis and Structural Elucidation
Synthesis Methodology : The compound has been synthesized through a 'one-pot' reductive cyclization process. This synthesis involved the reductive cyclization of N-(4-methoxyphenyl)-3-nitro-4-(propylamino)benzamide with 3,4-dimethoxybenzaldehyde, using sodium dithionite as a reductive cyclizing agent in DMSO as a solvent (Bhaskar et al., 2019).
Structural Characterization : The structure of the synthesized compound has been elucidated based on various spectroscopic techniques like IR, 1H-NMR, 13C-NMR, and LC-MS data (Bhaskar et al., 2019).
Crystal Structure and Surface Analysis
Crystal Structure Determination : X-ray diffraction analysis has been used to study the molecular and crystal structures of similar quinoline derivatives, which provides valuable information about their geometric and electronic properties (Dyachenko et al., 2019).
Hirshfeld Surface Analysis : This technique has been applied to compounds like 5-(3,4-Dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboxamide, which is structurally related, to understand the intermolecular interactions and crystal packing (Prabhuswamy et al., 2016).
Biological Activities
Diuretic and Antihypertensive Properties : Quinazoline derivatives like 6-Hydroxy-N-(4-methoxyphenyl)-4-oxo-2,4-dihydro-1H-pyrrolo[3,2,1-ij]quinoline-5-carboxamide have shown strong diuretic properties and potential as new hypertension remedies (Shishkina et al., 2018).
Antimicrobial Evaluation : Some quinazoline derivatives have been synthesized and evaluated for their antimicrobial properties, which highlights their potential use in combating microbial infections (Talupur et al., 2021).
Cytotoxicity Studies : Synthesized quinazoline derivatives have been tested for in vitro cytotoxic activity against cancer cell lines, such as Ehrlich Ascites Carcinoma (EAC) cells, indicating their potential in cancer therapy (Hassan et al., 2014).
Advanced Applications in Imaging and Diagnosis
- Use in PET Imaging : Compounds like N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide have been synthesized for studying CB1 cannabinoid receptors in the brain using positron emission tomography, showcasing the potential of quinazoline derivatives in medical imaging (Katoch-Rouse & Horti, 2003).
Properties
Molecular Formula |
C25H22N4O6S |
---|---|
Molecular Weight |
506.5 g/mol |
IUPAC Name |
N-(5-carbamoyl-2-methoxyphenyl)-3-(2,4-dimethoxyphenyl)-4-oxo-2-sulfanylidene-1H-quinazoline-7-carboxamide |
InChI |
InChI=1S/C25H22N4O6S/c1-33-15-6-8-19(21(12-15)35-3)29-24(32)16-7-4-14(11-17(16)28-25(29)36)23(31)27-18-10-13(22(26)30)5-9-20(18)34-2/h4-12H,1-3H3,(H2,26,30)(H,27,31)(H,28,36) |
InChI Key |
NGYLWEJNCRNNIG-UHFFFAOYSA-N |
SMILES |
COC1=CC(=C(C=C1)N2C(=O)C3=C(C=C(C=C3)C(=O)NC4=C(C=CC(=C4)C(=O)N)OC)NC2=S)OC |
Canonical SMILES |
COC1=CC(=C(C=C1)N2C(=O)C3=C(C=C(C=C3)C(=O)NC4=C(C=CC(=C4)C(=O)N)OC)NC2=S)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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